Cas no 1493973-81-1 (1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene)

1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene is a brominated aromatic compound featuring a tert-butyl-like substituent, offering steric hindrance and reactivity suitable for selective organic synthesis. The bromine atom at the 3-position of the propyl chain provides a versatile handle for further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The 2,2-dimethylpropyl group enhances stability, reducing unwanted side reactions. This compound is particularly useful in pharmaceutical and agrochemical intermediates, where controlled reactivity and structural rigidity are advantageous. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a reliable building block for complex organic frameworks.

1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene structure

1493973-81-1 structure

Product name:1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene

CAS No:1493973-81-1

MF:C₁₂H₁₇Br

MW:241.167382955551

CID:4779404

PubChem ID:66049701

1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene
- 1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene
- Inchi： 1S/C12H17Br/c1-10-5-4-6-11(7-10)8-12(2,3)9-13/h4-7H,8-9H2,1-3H3
- InChI Key： AJUKHKVOARPAJJ-UHFFFAOYSA-N
- SMILES： BrCC(C)(C)CC1C=CC=C(C)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 151
Topological Polar Surface Area: 0
XLogP3: 4.5

1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1218099-10.0g	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		10.0g	$4606.0	2023-07-10
Enamine	EN300-1218099-0.1g	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		0.1g	$943.0	2023-07-10
Enamine	EN300-1218099-0.25g	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		0.25g	$985.0	2023-07-10
Life Chemicals	F2147-6232-10g	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1	95%+	10g	$2873.0	2023-09-06
Enamine	EN300-1218099-1.0g	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		1.0g	$1070.0	2023-07-10
Enamine	EN300-1218099-0.5g	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		0.5g	$1027.0	2023-07-10
TRC	B125011-500mg	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		500mg	$ 590.00	2022-06-07
Enamine	EN300-1218099-1000mg	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		1000mg	$1057.0	2023-10-02
Enamine	EN300-1218099-10000mg	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		10000mg	$4545.0	2023-10-02
Enamine	EN300-1218099-500mg	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1		500mg	$1014.0	2023-10-02